N-(1-cyano-1,2-dimethylpropyl)-2-[(2-hydroxypropyl)(phenyl)amino]acetamide

• IUPAC Name: N-(2-cyano-3-methylbutan-2-yl)-2-[N-(2-hydroxypropyl)anilino]acetamide
• InChI: InChI=1S/C17H25N3O2/c1-13(2)17(4,12-18)19-16(22)11-20(10-14(3)21)15-8-6-5-7-9-15/h5-9,13-14,21H,10-11H2,1-4H3,(H,19,22)
• InChI Key: QOVQTAMYTSHGSW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C)(C#N)NC(=O)CN(CC(C)O)C1=CC=CC=C1
• Molecular Formula: C17H25N3O2
• Molecular Weight: 303.4 g/mol

Description

N-(1-cyano-1,2-dimethylpropyl)-2-[(2-hydroxypropyl)(phenyl)amino]acetamide, also known as CDPPA, is a small molecule that has been shown to have potential therapeutic applications.

Mechanism of Action

N-(1-cyano-1,2-dimethylpropyl)-2-[(2-hydroxypropyl)(phenyl)amino]acetamide is thought to exert its therapeutic effects by activating the peroxisome proliferator-activated receptor gamma (PPARγ) pathway. PPARγ is a transcription factor that regulates the expression of genes involved in various physiological processes, including inflammation, metabolism, and cell proliferation. N-(1-cyano-1,2-dimethylpropyl)-2-[(2-hydroxypropyl)(phenyl)amino]acetamide has been shown to bind to PPARγ and activate its transcriptional activity, leading to the downstream effects observed in various disease models.
Biochemical and Physiological Effects:
N-(1-cyano-1,2-dimethylpropyl)-2-[(2-hydroxypropyl)(phenyl)amino]acetamide has been shown to have various biochemical and physiological effects, including the inhibition of cancer cell growth, the reduction of pro-inflammatory cytokine production, and the improvement of cognitive function in animal models of Alzheimer's disease. N-(1-cyano-1,2-dimethylpropyl)-2-[(2-hydroxypropyl)(phenyl)amino]acetamide has also been shown to regulate glucose and lipid metabolism in animal models of diabetes and obesity.

Advantages and Limitations for Lab Experiments

N-(1-cyano-1,2-dimethylpropyl)-2-[(2-hydroxypropyl)(phenyl)amino]acetamide has several advantages for lab experiments, including its small size, ease of synthesis, and well-characterized mechanism of action. However, N-(1-cyano-1,2-dimethylpropyl)-2-[(2-hydroxypropyl)(phenyl)amino]acetamide also has some limitations, including its low solubility in aqueous solutions and potential off-target effects.

Future Directions

For N-(1-cyano-1,2-dimethylpropyl)-2-[(2-hydroxypropyl)(phenyl)amino]acetamide research include the development of more potent and selective N-(1-cyano-1,2-dimethylpropyl)-2-[(2-hydroxypropyl)(phenyl)amino]acetamide analogs, the investigation of N-(1-cyano-1,2-dimethylpropyl)-2-[(2-hydroxypropyl)(phenyl)amino]acetamide in combination with other therapies, and the exploration of N-(1-cyano-1,2-dimethylpropyl)-2-[(2-hydroxypropyl)(phenyl)amino]acetamide's potential therapeutic applications in other disease models. Additionally, further studies are needed to elucidate the exact mechanism of N-(1-cyano-1,2-dimethylpropyl)-2-[(2-hydroxypropyl)(phenyl)amino]acetamide's therapeutic effects and to address its potential off-target effects.
Conclusion:
N-(1-cyano-1,2-dimethylpropyl)-2-[(2-hydroxypropyl)(phenyl)amino]acetamide is a small molecule that has shown potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. Its mechanism of action involves the activation of PPARγ, and it has been shown to have various biochemical and physiological effects. While N-(1-cyano-1,2-dimethylpropyl)-2-[(2-hydroxypropyl)(phenyl)amino]acetamide has some limitations, it has several advantages for lab experiments and holds promise for future research.

Synthesis Methods

N-(1-cyano-1,2-dimethylpropyl)-2-[(2-hydroxypropyl)(phenyl)amino]acetamide can be synthesized using a multi-step process that involves the reaction of 2-aminophenol with 2-bromo-1-(1-cyano-1,2-dimethylpropyl)ethanone to form an intermediate. This intermediate is then reacted with 2-hydroxypropylamine and acetic anhydride to form N-(1-cyano-1,2-dimethylpropyl)-2-[(2-hydroxypropyl)(phenyl)amino]acetamide.

Scientific Research Applications

N-(1-cyano-1,2-dimethylpropyl)-2-[(2-hydroxypropyl)(phenyl)amino]acetamide has been studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. In cancer research, N-(1-cyano-1,2-dimethylpropyl)-2-[(2-hydroxypropyl)(phenyl)amino]acetamide has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer cells. N-(1-cyano-1,2-dimethylpropyl)-2-[(2-hydroxypropyl)(phenyl)amino]acetamide has also been shown to have anti-inflammatory effects, reducing the production of pro-inflammatory cytokines in vitro and in vivo. In neurodegenerative disorders, N-(1-cyano-1,2-dimethylpropyl)-2-[(2-hydroxypropyl)(phenyl)amino]acetamide has been shown to improve cognitive function in animal models of Alzheimer's disease.